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Compound of Interest

Compound Name: Cobalt(II) iodide

CAS No.: 15238-00-3

Cat. No.: B095668 Get Quote

Current Status: Operational Topic: Preventing Oxidation & Hydration of Anhydrous Cobalt(II)
Iodide Ticket Priority: High (Air/Moisture Sensitive)[1]

Core Directive: The Stability Paradox
User Query:"Why is my Cobalt(II) iodide degrading even inside the glovebox?"

Technical Insight: Cobalt(II) iodide (

) presents a dual-threat stability profile.[1][2] While it is susceptible to oxidation (forming

and releasing

), it is hyper-hygroscopic.[1] In many "failed" experiments, the culprit is not oxygen, but trace
moisture.[1]

The Mechanism: Anhydrous

(Black/Dark Green)

Hexahydrate

(Pink/Red).[1]

The Trap: Once hydrated, the lattice expands, weakening the Co-I bonds and making the

compound significantly more susceptible to subsequent oxidation and photolysis (light
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degradation).

The Golden Rule: You cannot prevent oxidation if you do not first rigorously control hydration.

[1]

Diagnostic Dashboard: Reading Your Material
Before proceeding, compare your material against this status table.

Visual Indicator Chemical State Status Action Required

Black / Dark Green

Anhydrous

(

symmetry)

Optimal
Proceed with

experiment.[1]

Pink / Red
Hydrated (

)
Compromised

Requires dehydration

(vacuum/heat) or

sublimation.[1]

Purple Vapor/Haze
Free Iodine (

) release
Oxidized

Irreversible

degradation.[1]

Material likely

contaminated with

oxides.[1]

Yellow/Brown Powder
Surface

Oxidation/Hydrolysis
Critical

Impure.[1] Do not use

for catalysis.[1]

Protocol 1: The "Zero-ppm" Handling Workflow
This workflow minimizes exposure during the most critical phase: transfer and weighing.[1]

The Workflow Logic (DOT Visualization)
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Figure 1: Critical Chain of Custody for

. Note that static neutralization is a prerequisite for accurate weighing of dry metal iodides.

Step-by-Step Execution
Atmosphere Verification:

Ensure Glovebox

and

sensors read < 0.5 ppm.

Self-Validation: Open a vial of diethylzinc (1M in hexanes).[1] If it fumes, your sensors are

lying (or your catalyst bed is saturated).[1] Do not open the

.[1]

Static Neutralization (Crucial):

Anhydrous metal iodides are notorious for static charge.[1] They will "jump" from the

spatula, coating the outside of the vial.

Action: Use an antistatic gun (Zerostat) or a polonium ionizing strip inside the box near the

balance.[1]

Tool Selection:

Avoid: Stainless steel spatulas if the material is slightly wet (corrosion risk).[1]
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Preferred: Porcelain or Teflon-coated spatulas.[1]

Vessels: Use amber glass vials to prevent photolysis during storage.[1]

Protocol 2: Solvent Management (The Invisible
Killer)[1]
The most common failure mode is not the glovebox atmosphere, but the dissolved oxygen in

the solvent used to dissolve the

.

Solvent Preparation Table
Solvent Solubility Risk Pre-Treatment Protocol

THF High (Peroxide former)

Distill over Na/Benzophenone

OR Column filtration.[1] Must

be freeze-pump-thaw

degassed.

Diethyl Ether Moderate

Store over molecular sieves

(3Å).[1] Degas immediately

before use.

DCM Low
Calcium hydride (

) distillation.

Acetonitrile Moderate
or

distillation.[1]

Critical Note: Sparging with Nitrogen is insufficient for Cobalt(II) catalysis.[1] You must use the

Freeze-Pump-Thaw method (3 cycles) for any solvent introduced to the

.[1]
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Q1: My

turned pink inside the glovebox. Can I dry it?

Diagnosis: Moisture ingress.[1][3] The "pink" is the hexahydrate complex

.[1]

Fix: Yes, but vacuum alone is often insufficient at room temperature.[1]

Procedure: Place the material in a Schlenk tube.[1] Heat to 150°C under dynamic vacuum

(<0.1 Torr) for 4-6 hours. It should revert to black/dark green.[1]

Warning: If it turns brown/yellow, you have formed oxides.[1] Discard.

Q2: I see a purple haze when I open the container.

Diagnosis: Iodine (

) sublimation.[1] This indicates the

has oxidized:

Fix: The material is compromised.[1] If the sample is irreplaceable, you must purify via

sublimation (see below).[1] If not, buy a fresh bottle. Do not use this for precise

stoichiometric reactions.

Q3: Can I use a stainless steel spatula?

Technical Answer: Only if the

is perfectly dry.

Risk: If trace moisture is present,

is slightly acidic (Lewis acid).[1] It can leach iron/nickel from the steel, introducing
paramagnetic impurities that ruin NMR analysis and kill catalytic cycles.[1] Use glass or
Teflon to be safe.[1]

Q4: How do I purify degraded material?
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The Gold Standard: Vacuum Sublimation.[1]

Setup: Cold finger sublimation apparatus.

Conditions: High vacuum (

Torr or better). Heat the base to ~500°C.

Result: Pure

will deposit as yellow crystals (beta-form) or black crystals (alpha-form) on the cold finger.
[1] Impurities (oxides) will remain at the bottom.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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